![molecular formula C6H13Cl B046724 1-Chloro-3,3-dimethylbutane CAS No. 2855-08-5](/img/structure/B46724.png)
1-Chloro-3,3-dimethylbutane
Overview
Description
Synthesis Analysis
The synthesis of 1-chloro-3,3-dimethylbutane involves various chemical reactions that are fundamental to understanding its properties and applications. Although the specific synthesis process for this compound was not detailed in the papers, related compounds and methodologies offer insight into potential synthesis pathways, including halogenation and reactions with dienes (Said & Tipping, 1972; Crowder, 1993).
Molecular Structure Analysis
Vibrational and conformational analysis of this compound reveals that it exists in multiple stable conformations. Infrared and Raman spectra, along with molecular mechanics and semi-empirical molecular orbital calculations, provide detailed insights into its structure, indicating calculated geometrical parameters and confirming the presence of stable conformers (Crowder, 1993).
Chemical Reactions and Properties
This compound participates in a variety of chemical reactions, highlighting its versatility in organic chemistry. For instance, it can undergo reactions with dienes, demonstrating its reactivity and potential in synthesizing complex organic molecules (Said & Tipping, 1972).
Physical Properties Analysis
While specific data on the physical properties of this compound were not found in the papers reviewed, general knowledge suggests that its physical properties would include volatility, solubility in organic solvents, and a density characteristic of chlorinated hydrocarbons.
Chemical Properties Analysis
The chemical properties of this compound, such as its reactivity towards nucleophiles and electrophiles, are influenced by the presence of the chloro substituent and the tertiary carbon structure. These properties make it a valuable reagent in organic synthesis, facilitating various chemical transformations.
For detailed information and further insights into this compound, the following references are recommended:
- Vibrational and conformational analysis by Crowder (1993) (Crowder, 1993).
- Chemical reactions with dienes by Said & Tipping (1972) (Said & Tipping, 1972).
Scientific Research Applications
Organohalogen Compound Synthesis : 2,3-dimethyl-buta-1,3-diene reacts with chlorine to produce organohalogen compounds, such as 1,2,3,4-tetrachloro-2,3-dimethylbutane (Said & Tipping, 1972).
One-Pot Synthesis in Water : A one-pot method efficiently synthesizes novel 1,3-dimethylpyrrolidin-2-carbonitriles from 4-chloro-2,2-dimethylbutanal, offering an environmentally benign method for producing these compounds (D’hooghe, Van Driessche & Kimpe, 2009).
Precursors for Dicarbapentaboranes : The synthesis and reactivity of derivatives of 1,1,1-tris(dichloroboryl)-3,3-dimethylbutane as precursors for dicarbapentaboranes have applications in catalysis and new compound synthesis (Bayer, Pritzkow & Siebert, 2002).
Solid-State Polymorphism : Dimethylbutanols show rich solid-state polymorphism, affecting temperature trends in correlation times and self-diffusion coefficients in different phases (Carignani et al., 2018).
Catalyst Analysis : 2,2-dimethylbutane serves as a probe molecule for analyzing active sites in supported metal catalysts, particularly in hydrogenolysis reactions (Burch & Paâl, 1994).
Conformational Studies : 1-bromo-3,3-dimethylbutane and 1-chloro-3,3-dimethylbutane exist in stable conformations, aiding in understanding molecular geometry and vibrational assignments (Crowder, 1993).
Safety and Hazards
1-Chloro-3,3-dimethylbutane is a highly flammable liquid and vapor . It is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation and is harmful to aquatic life with long-lasting effects . Safety measures include keeping away from heat/sparks/open flames/hot surfaces, using only non-sparking tools, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
1-Chloro-3,3-dimethylbutane is primarily used as an intermediate in organic synthesis .
Mode of Action
As an alkyl halide, this compound can undergo nucleophilic substitution or elimination reactions . In a nucleophilic substitution reaction, the chlorine atom is replaced by a nucleophile. In an elimination reaction, the chlorine atom and a proton are removed to form a double bond .
Biochemical Pathways
Its reactions are largely determined by the conditions of the chemical reaction it is involved in .
Pharmacokinetics
Like other small organic molecules, it is likely to be absorbed through the skin or lungs if exposed, distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .
Result of Action
As a chemical intermediate, the result of this compound’s action is the production of other chemical compounds. The specific products depend on the conditions of the reaction and the reactants used .
properties
IUPAC Name |
1-chloro-3,3-dimethylbutane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13Cl/c1-6(2,3)4-5-7/h4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGCKOSFYXBAPQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90182768 | |
Record name | 1-Chloro-3,3-dimethylbutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90182768 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2855-08-5 | |
Record name | 1-Chloro-3,3-dimethylbutane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2855-08-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Chloro-3,3-dimethylbutane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002855085 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Chloro-3,3-dimethylbutane | |
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Record name | 1-Chloro-3,3-dimethylbutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90182768 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-3,3-dimethylbutane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.787 | |
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Record name | 1-chloro-3,3-dimethylbutane | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is a convenient method for synthesizing 3,3-dimethylbutyraldehyde using 1-chloro-3,3-dimethylbutane?
A: Research indicates that 3,3-dimethylbutyraldehyde can be efficiently synthesized by reacting this compound with dimethyl sulfoxide (DMSO) [, , ]. This reaction requires the presence of a base, such as sodium bromide or potassium iodide, in substoichiometric amounts [, , ]. This method offers a convenient pathway to obtain the desired aldehyde.
Q2: Is there any spectroscopic data available for this compound?
A: Yes, research has explored the vibrational and conformational properties of this compound using spectroscopic techniques []. While the specific data isn't outlined in the abstracts, this suggests that information on its infrared and Raman spectra, as well as its conformational preferences, might be available within the full research article.
Q3: Are there any alternative synthetic routes to 3,3-dimethylbutyraldehyde besides using this compound?
A: While the provided abstracts focus on utilizing this compound for 3,3-dimethylbutyraldehyde synthesis [, , ], a direct comparison with other potential synthetic routes is not discussed. Exploring alternative methods and comparing their efficiency, cost, and environmental impact could be an interesting avenue for future research.
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